Cas no 2223031-32-9 (2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester)

• Product Name: 2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester
• CAS No: 2223031-32-9
• MF: C₁₆H₂₁BN₂O₃
• MW: 300.160544157028
• CID: 6813472
• PubChem ID: 133551461
• Update Time: 2025-03-04

2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-31330
• 2223031-32-9
• 2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester

• Inchi： 1S/C16H21BN2O3/c1-15(2)16(3,4)22-17(21-15)13-7-6-12(10-14(13)20-5)19-9-8-18-11-19/h6-11H,1-5H3
• Inchi： InChI=1S/C16H21BN2O3/c1-15(2)16(3,4)22-17(21-15)13-7-6-12(10-14(13)20-5)19-9-8-18-11-19/h6-11H,1-5H3
• InChI Key： STXOTDAXMRFBNV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2OC)N2C=NC=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 300.1645227Da
• Monoisotopic Mass: 300.1645227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų